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Compound of Interest

Compound Name: Allyl acrylate

Cat. No.: B1265458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer chemistry and materials science, the choice of monomer is paramount

to tailoring the final properties of a polymer. Among the diverse array of functional monomers,

allyl acrylate and allyl methacrylate stand out due to their dual functionality, possessing both a

highly reactive acrylic or methacrylic double bond and a less reactive allylic double bond. This

unique structure allows for a variety of polymerization behaviors and post-polymerization

modifications, making them valuable building blocks in applications ranging from coatings and

adhesives to dental composites and drug delivery systems.

This guide provides a comprehensive comparison of the reactivity of allyl acrylate and allyl

methacrylate, supported by experimental data and detailed protocols to aid researchers in

monomer selection and polymerization design.

Physicochemical Properties
A fundamental understanding of the physical and chemical properties of these monomers is

essential before delving into their reactivity.
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Property Allyl Acrylate Allyl Methacrylate

Molar Mass 112.13 g/mol 126.15 g/mol

Boiling Point 122-124 °C 141 °C

Density 0.933 g/mL 0.938 g/mL

CAS Number 999-55-3 96-05-9

Reactivity Comparison: A Deeper Dive
The reactivity of a monomer in free-radical polymerization is influenced by both steric and

electronic factors. These are empirically quantified by the Alfrey-Price Q-e scheme, where 'Q'

represents the reactivity of the monomer's double bond due to resonance stabilization, and 'e'

reflects the polarity of the double bond.

Monomer Q Value e Value

Allyl Methacrylate 0.79 0.60

Note: A definitive Q-e value for allyl acrylate is not readily available in the literature, which

itself suggests a less common usage or more complex reactivity behavior compared to its

methacrylate counterpart.

Generally, methacrylates are less reactive than their corresponding acrylates in free-radical

polymerization. This is attributed to two main factors:

Steric Hindrance: The additional methyl group on the double bond of allyl methacrylate

creates greater steric hindrance, slowing the approach of the propagating radical.

Radical Stability: The tertiary radical formed from allyl methacrylate is more stable than the

secondary radical formed from allyl acrylate. This increased stability makes the

methacrylate radical less eager to react with another monomer unit.

Copolymerization Reactivity Ratios
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Reactivity ratios (r) are crucial for predicting the composition of a copolymer. They describe the

preference of a propagating radical to add a monomer of its own kind versus the comonomer.

For a copolymerization between monomer 1 and monomer 2, r₁ = k₁₁/k₁₂, where k₁₁ is the rate

constant for the addition of monomer 1 to a growing chain ending in monomer 1, and k₁₂ is the

rate constant for the addition of monomer 2 to a growing chain ending in monomer 1.

While direct copolymerization data for allyl acrylate and allyl methacrylate with a common

comonomer is limited, a study on the copolymerization of acrylonitrile (M₁) with allyl alcohol

(M₂) provides insight into the reactivity of the allyl group. The reactivity ratios were found to be

r₁ = 1.87 and r₂ = 0.05[1]. The low r₂ value indicates that the allyl alcohol radical strongly

prefers to add acrylonitrile rather than another allyl alcohol monomer, highlighting the low

reactivity of the allyl double bond. It is expected that both allyl acrylate and allyl methacrylate

would exhibit similar low reactivity of their allyl groups in copolymerizations.

Experimental Protocols
Synthesis of Allyl Acrylate and Allyl Methacrylate
A common method for the synthesis of both monomers is the esterification of the corresponding

acid (acrylic acid or methacrylic acid) with allyl alcohol.

Workflow for Monomer Synthesis:
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Monomer Synthesis

Acrylic Acid or Methacrylic Acid +
Allyl Alcohol

Esterification Reaction
(Reflux with water removal)

Add

Acid Catalyst (e.g., p-toluenesulfonic acid)

Add

Polymerization Inhibitor (e.g., hydroquinone)

Add

Purification
(Washing, Drying, Distillation)

Pure Allyl Acrylate or
Allyl Methacrylate
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Bulk Polymerization

Allyl Acrylate or
Allyl Methacrylate

Reaction Vessel

Add

Free-Radical Initiator
(e.g., AIBN or BPO)

Add

Degassing
(e.g., Freeze-Pump-Thaw)

Polymerization
(Heating at a specific temperature)

Precipitation in a non-solvent
(e.g., Methanol)

Drying under vacuum

Poly(allyl acrylate) or
Poly(allyl methacrylate)
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Reactivity Ratio Determination

Prepare several monomer feeds
with varying M₁/M₂ ratios

Polymerize each feed to low conversion (<10%)

Isolate and purify the copolymers

¹H NMR analysis to determine
copolymer composition

Calculate reactivity ratios using
linearization methods (e.g., Fineman-Ross) or

non-linear least squares analysis

r₁ and r₂

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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